Cas no 881657-58-5 (tert-butyl ((3R,6S)-6-(iodomethyl)tetrahydro-2H-pyran-3-yl)carbamate)

• Product Name: tert-butyl ((3R,6S)-6-(iodomethyl)tetrahydro-2H-pyran-3-yl)carbamate
• CAS No: 881657-58-5
• MF: C₁₁H₂₀INO₃
• MW: 341.185875892639
• CID: 4779766
• Update Time: 2025-06-09

tert-butyl ((3R,6S)-6-(iodomethyl)tetrahydro-2H-pyran-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl ((3R,6S)-6-(iodomethyl)tetrahydro-2H-pyran-3-yl)carbamate
• Carbamic acid, N-[(3R,6S)-tetrahydro-6-(iodomethyl)-2H-pyran-3-yl]-, 1,1-dimethylethyl ester
• 1,1-Dimethylethyl N-[(3R,6S)-tetrahydro-6-(iodomethyl)-2H-pyran-3-yl]carbamate (ACI)
• Carbamic acid, [(3R,6S)-tetrahydro-6-(iodomethyl)-2H-pyran-3-yl]-, 1,1-dimethylethyl ester (9CI)

• Inchi： 1S/C11H20INO3/c1-11(2,3)16-10(14)13-8-4-5-9(6-12)15-7-8/h8-9H,4-7H2,1-3H3,(H,13,14)/t8-,9+/m1/s1
• InChI Key： JFRDAJHOMKAWKJ-BDAKNGLRSA-N
• SMILES： N([C@H]1CO[C@H](CI)CC1)C(=O)OC(C)(C)C

Additional information on tert-butyl ((3R,6S)-6-(iodomethyl)tetrahydro-2H-pyran-3-yl)carbamate

Professional Introduction to Tert-butyl ((3R,6S)-6-(Iodomethyl)tetrahydro-2H-pyran-3-yl)Carbamate (CAS No. 881657-58-5)

Tert-butyl ((3R,6S)-6-(iodomethyl)tetrahydro-2H-pyran-3-yl)carbamate (CAS No. 881657-58-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural features and potential applications. This compound belongs to the class of tetrahydropyran derivatives, which are known for their versatility in medicinal chemistry. The presence of a iodomethyl group and a carbamate moiety in its structure imparts distinct reactivity and functional properties, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The stereochemistry of the tetrahydropyran ring, specifically the (3R,6S) configuration, is critical for its biological activity. Recent advancements in asymmetric synthesis have enabled the efficient preparation of enantiomerically pure forms of this compound, which is essential for evaluating its pharmacological properties.

In the realm of pharmaceutical research, Tert-butyl ((3R,6S)-6-(iodomethyl)tetrahydro-2H-pyran-3-yl)carbamate has been explored as a building block for the development of novel therapeutic agents. Its structural framework allows for modifications that can tailor its biological activity towards specific targets. For instance, studies have shown that derivatives of this compound exhibit promising properties as kinase inhibitors, which are crucial in treating various types of cancer and inflammatory diseases.

One of the most intriguing aspects of this compound is its potential application in drug discovery due to its ability to undergo nucleophilic substitution reactions at the iodomethyl group. This reactivity has been leveraged to develop libraries of diversified compounds for high-throughput screening. Researchers have utilized this approach to identify lead compounds that show efficacy against a range of diseases, including neurodegenerative disorders and infectious diseases.

The carbamate functional group in Tert-butyl ((3R,6S)-6-(iodomethyl)tetrahydro-2H-pyran-3-yl)carbamate also contributes to its versatility as a pharmacophore. Carbamates are known for their ability to form stable hydrogen bonds with biological targets, which enhances binding affinity and selectivity. This property has been exploited in the design of drugs that target enzymes and receptors involved in metabolic pathways and signal transduction.

Recent research has highlighted the importance of understanding the metabolic fate of this compound in vivo. Studies using advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided insights into how it is metabolized by various enzymatic systems. These findings are crucial for predicting potential side effects and optimizing drug formulations.

The development of synthetic methodologies for Tert-butyl ((3R,6S)-6-(iodomethyl)tetrahydro-2H-pyran-3-yl)carbamate has been significantly advanced by the integration of computational chemistry tools. Molecular modeling techniques have allowed researchers to predict reaction outcomes and optimize synthetic routes with greater accuracy. This interdisciplinary approach has not only accelerated the discovery process but also reduced experimental costs.

In conclusion, Tert-butyl ((3R,6S)-6-(iodomethyl)tetrahydro-2H-pyran-3-yl)carbamate represents a fascinating compound with immense potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a pivotal role in advancing therapeutic innovation.